Cas no 58743-78-5 (4-(4-ethoxyphenyl)benzonitrile)

• Product Name: 4-(4-ethoxyphenyl)benzonitrile
• CAS No: 58743-78-5
• MF: C₁₅H₁₃NO
• MW: 223.269823789597
• MDL: MFCD01218033
• CID: 57319
• PubChem ID: 253661365
• Update Time: 2025-08-05

4-(4-ethoxyphenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4'-Ethoxy-[1,1'-biphenyl]-4-carbonitrile
• 4-Ethoxy-4'-cyanobiphenyl
• 4-Ethoxyl-4’-cyanobiphenyl
• 4-Cyano-4'-ethoxybiphenyl
• 4-(4-ethoxyphenyl)benzonitrile
• 4-Ethoxyl-4'-cyanobiphenyl
• (1,1'-Biphenyl)-4-carbonitrile,4'-ethoxy
• 4-(4-ethoxyphenyl)benzenecarbonitrile
• 4'-Ethoxy(1,1'-biphenyl)-4-carbonitrile
• 4-Ethoxy-[1,1'-biphenyl]-4'-carbonitrile
• 4'-Ethoxy-4-cyanobiphenyl
• 4'-ethoxybiphenyl-4-carbonitrile
• 4-ethyloxy-4'-cyanobiphenyl
• 4'-Ethoxy-4-biphenylcarbonitrile
• 2OCB
• 4-Ethoxy-[1,1-Biphenyl]-4-Carbonitrile
• [1,1'-Biphenyl]-4-carbonitrile, 4'-ethoxy-
• (1,1'-Biphenyl)-4-carbonitrile, 4'-ethoxy-
• PubChem2524
• 4-ethoxy-4-cyanobiphenyl
• 4'-Ethoxy-4-biphen
• MFCD01218033
• 4-ETHOXY-(1,1'-BIPHENYL)-4'-CARBONITRILE
• UNII-FGD8E8Q3MH
• NS00034011
• DTXSID7069287
• SCHEMBL8041598
• EINECS 261-417-3
• 4 inverted exclamation mark -Ethoxy-[1,1 inverted exclamation mark -biphenyl]-4-carbonitrile
• 4-Ethoxyl-4 inverted exclamation mark -cyanobiphenyl
• DS-18352
• FT-0640550
• AC-8745
• AKOS004116872
• 58743-78-5
• VETJRGXWDLHERN-UHFFFAOYSA-N
• SY057241
• A832003
• M6
• CS-W013090
• FGD8E8Q3MH
• W16923
• 4'-Ethoxy[1,1'-biphenyl]-4-carbonitrile #
• 4-Ethoxy -[1,1'-biphenyl]-4'-carbonitrile
• C3153
• W-105364
• 4-Cyano-4'-ethyloxybiphenyl
• 4'-Ethoxy[1,1'-biphenyl]-4-carbonitrile
• DTXCID9042467

• MDL： MFCD01218033
• Inchi： 1S/C15H13NO/c1-2-17-15-9-7-14(8-10-15)13-5-3-12(11-16)4-6-13/h3-10H,2H2,1H3
• InChI Key： VETJRGXWDLHERN-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 223.10000
• Monoisotopic Mass: 223.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 33

Experimental Properties

• Color/Form: Not determined
• Density: 1.1±0.1 g/cm3
• Boiling Point: 380.8°C at 760 mmHg
• Flash Point: 160.4±19.8 °C
• PSA: 33.02000
• LogP: 3.62398

4-(4-ethoxyphenyl)benzonitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-(4-ethoxyphenyl)benzonitrile

4-(4-Ethoxyphenyl)Benzonitrile: A Comprehensive Overview

4-(4-Ethoxyphenyl)Benzonitrile (CAS No. 58743-78-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has demonstrated remarkable potential in various applications. In this article, we delve into the properties, synthesis, applications, and recent advancements associated with 4-(4-Ethoxyphenyl)Benzonitrile, providing a comprehensive understanding of its significance in modern chemical research.

The molecular structure of 4-(4-Ethoxyphenyl)Benzonitrile consists of a benzonitrile group attached to a para-substituted phenyl ring with an ethoxy group. This arrangement imparts the compound with distinct electronic and steric properties, making it an ideal candidate for various chemical transformations. The presence of the nitrile group (-CN) introduces electron-withdrawing effects, while the ethoxy group (-OCH2CH3) contributes electron-donating characteristics through resonance. This balance of electronic interactions renders the compound highly reactive under specific conditions, facilitating its use in diverse synthetic pathways.

Recent studies have highlighted the role of 4-(4-Ethoxyphenyl)Benzonitrile in the development of advanced materials. Researchers have explored its application as a precursor for synthesizing heterocyclic compounds, which are crucial components in organic electronics and optoelectronic devices. For instance, a 2023 study published in *Advanced Materials* demonstrated how 4-(4-Ethoxyphenyl)Benzonitrile can be utilized to construct benzimidazole derivatives with enhanced charge transport properties. These derivatives exhibit promising performance in organic light-emitting diodes (OLEDs), showcasing the compound's potential in next-generation display technologies.

In the pharmaceutical industry, 4-(4-Ethoxyphenyl)Benzonitrile has been employed as an intermediate in drug discovery processes. Its ability to undergo nucleophilic substitution reactions makes it a valuable building block for constructing bioactive molecules. A notable example is its use in the synthesis of kinase inhibitors, which are critical for targeting specific enzymes involved in disease pathways. A 2023 study in *Journal of Medicinal Chemistry* reported that derivatives of 4-(4-Ethoxyphenyl)Benzonitrile exhibited potent inhibitory activity against tyrosine kinases, highlighting their potential as leads for anticancer therapies.

The synthesis of 4-(4-Ethoxyphenyl)Benzonitrile typically involves multi-step reactions that combine aromatic substitution and nitrile formation techniques. One common approach is the Friedel-Crafts acylation followed by hydrolysis and subsequent nitrilation. However, recent advancements have introduced more efficient methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions. These innovations not only enhance yield and purity but also reduce reaction times, making large-scale production more feasible.

From an environmental perspective, researchers have investigated the biodegradation and toxicity profiles of 4-(4-Ethoxyphenyl)Benzonitrile to ensure its safe handling and disposal. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation through oxidative pathways, minimizing its environmental footprint. Additionally, toxicological assessments reveal low acute toxicity to aquatic organisms when exposed to concentrations within regulatory limits.

In conclusion, 4-(4-Ethoxyphenyl)Benzonitrile (CAS No. 58743-78-5) stands as a pivotal compound in contemporary chemical research due to its versatile structure and wide-ranging applications. Its role as a precursor in material science and pharmaceuticals underscores its importance across multiple disciplines. As ongoing research continues to uncover new synthetic routes and functional applications, 4-(4-Ethoxyphenyl)Benzonitrile is poised to remain a cornerstone in chemical innovation for years to come.